Cas no 1195230-23-9 (Methyl 4-bromo-2,5-dimethylbenzoate)

• Product Name: Methyl 4-bromo-2,5-dimethylbenzoate
• CAS No: 1195230-23-9
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD18905462
• CID: 4685226
• Update Time: 2025-05-23

Methyl 4-bromo-2,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2,5-dimethylbenzoate

• MDL： MFCD18905462
• Inchi： 1S/C10H11BrO2/c1-6-5-9(11)7(2)4-8(6)10(12)13-3/h4-5H,1-3H3
• InChI Key： ZCPFWYVGOCOTQY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(=O)OC)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-bromo-2,5-dimethylbenzoate

Methyl 4-bromo-2,5-dimethylbenzoate: A Comprehensive Overview

Methyl 4-bromo-2,5-dimethylbenzoate, with the CAS number 1195230-23-9, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a benzoate group substituted with bromine and methyl groups at specific positions. The molecular formula of this compound is C₁₀H₁₁BrO₂, and it exhibits a molecular weight of approximately 235.16 g/mol. Its physical properties, such as melting point and boiling point, are critical in determining its applications in different chemical processes.

The synthesis of Methyl 4-bromo-2,5-dimethylbenzoate involves a series of well-established organic reactions. Typically, the compound is derived from the esterification of 4-bromo-2,5-dimethylbenzoic acid with methanol in the presence of an acid catalyst. This reaction pathway ensures high yield and purity, making it suitable for large-scale production. Recent advancements in catalytic systems have further optimized this process, reducing reaction times and enhancing selectivity.

In terms of applications, Methyl 4-bromo-2,5-dimethylbenzoate finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its bromine substituent plays a crucial role in modulating the pharmacokinetic properties of drugs, making it an invaluable component in medicinal chemistry research. Additionally, this compound is employed in agrochemicals as a precursor for herbicides and insecticides due to its ability to enhance bioactivity when incorporated into larger molecular frameworks.

Recent studies have highlighted the potential of Methyl 4-bromo-2,5-dimethylbenzoate in polymer science. Researchers have demonstrated that this compound can serve as a building block for synthesizing advanced polymers with tailored properties such as improved thermal stability and mechanical strength. For instance, a study published in *Polymer Chemistry* explored its use in creating high-performance polyesters for aerospace applications.

The environmental impact of Methyl 4-bromo-2,5-dimethylbenzoate has also been a topic of interest among scientists. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in the environment compared to other organobromine compounds. However, further research is required to fully understand its long-term ecological effects and to develop sustainable methods for its disposal.

In conclusion, Methyl 4-bromo-2,5-dimethylbenzoate (CAS No. 1195230-23-9) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties and versatile reactivity make it an essential component in modern chemical synthesis. As research continues to uncover new potential uses and optimize existing processes, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.